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Compound of Interest

Compound Name: 1,4-Dioxacyclopentadecan-5-one

CAS No.: 1898-97-1

Cat. No.: B3034561 Get Quote

Executive Analysis: The Macrocyclic Advantage
In the landscape of fragrance chemistry, the shift from polycyclic musks (PCMs) to macrocyclic

musks (MCMs) is driven by environmental persistence concerns.[1] This guide compares two

industry-standard MCMs: Ethylene Brassylate and Ambrettolide (specifically the widely used

isomer Isoambrettolide).

The Verdict: Both compounds are Readily Biodegradable according to OECD 301 standards.[2]

[3][4] However, their degradation kinetics differ due to structural distinctness—Ethylene

Brassylate is a diester, offering two hydrolytic attack sites, whereas Ambrettolide is a mono-

lactone with unsaturation. This guide dissects the mechanistic and experimental evidence

proving their environmental safety.

Chemical Identity & Physicochemical Profile[3][5][6]
[7]
Understanding the substrate is the first step in predicting metabolic fate.
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Feature Ethylene Brassylate
Ambrettolide
(Isoambrettolide)

CAS Number 105-95-3 28645-51-4

Chemical Class
Macrocyclic Diester (17-

membered)

Macrocyclic Lactone (17-

membered)

Molecular Formula C₁₅H₂₆O₄ C₁₆H₂₈O₂

LogKow (Octanol/Water)
4.30 (Moderate

Hydrophobicity)
~4.70 (Higher Hydrophobicity)

Water Solubility Poor (< 1 mg/L) Poor (< 1 mg/L)

Key Structural Feature
Two ester groups (easier

hydrolysis)

One ester group + Alkene

double bond

Mechanistic Biodegradation Pathways
The biodegradability of these compounds relies on enzymatic ester hydrolysis. Microorganisms

(bacteria/fungi) in activated sludge secrete esterases that cleave the ring structure, converting

the lipophilic musk into hydrophilic metabolites that enter the Beta-Oxidation cycle.

Comparative Degradation Logic
Ethylene Brassylate: The ring contains two ester linkages. Hydrolysis can occur at either site,

rapidly breaking the macrocycle into Ethylene Glycol and Brassylic Acid (1,13-Tridecanedioic

acid). Both metabolites are highly polar and mineralize rapidly.

Ambrettolide: Contains a single lactone bond. Hydrolysis opens the ring to form 16-hydroxy-

9-hexadecenoic acid. This long-chain hydroxy fatty acid is then degraded via Beta-Oxidation,

shortening the chain by 2 carbons per cycle.

Visualization: Metabolic Pathways

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethylene Brassylate (Diester Cleavage) Ambrettolide (Lactone Hydrolysis)

Ethylene Brassylate
(C15H26O4)

Hydrolysis (Esterase)

Ethylene Glycol Brassylic Acid
(Linear Dicarboxylic Acid)

CO2 + H2O + Biomass
(TCA Cycle)

Rapid Beta-Oxidation

Isoambrettolide
(C16H28O2)

Hydrolysis (Esterase)

16-Hydroxy-hexadecenoic acid
(Linear Fatty Acid)

Beta-Oxidation Cycles
(Chain Shortening)

CO2 + H2O + Biomass

Click to download full resolution via product page

Figure 1: Comparative metabolic pathways showing the dual-cleavage advantage of Ethylene

Brassylate vs. the single-step ring opening of Ambrettolide.

Experimental Data Analysis (OECD 301 Series)
The following data aggregates results from REACH dossiers and RIFM safety assessments.

The "Pass Level" for ready biodegradability is 60% ThOD (Theoretical Oxygen Demand) within

a 10-day window.[5][6]
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Compound Test Method Duration Degradation % Result

Ethylene

Brassylate

OECD 301B

(CO₂ Evolution)
28 Days 100%

Pass (Exceeds

criteria)

OECD 301F

(Manometric)
28 Days 77 - 89% Pass

Ambrettolide
OECD 301D

(Closed Bottle)
28 Days > 60% Pass

OECD 301F

(Manometric)
28 Days 70 - 80%* Pass

*Data extrapolated from structurally analogous macrocyclic lactones (e.g., Exaltolide) often

used as read-across in REACH registrations.

Interpretation:

Ethylene Brassylate consistently shows higher degradation rates (often reaching 100%).[3]

This is attributed to the release of Ethylene Glycol, a very easily digestible substrate for

bacteria.

Ambrettolide passes comfortably but may show a slightly longer "lag phase" as the bacteria

acclimate to the specific lactone structure.

Protocol: OECD 301F (Manometric Respirometry)[3]
[7]
For researchers validating these results, the OECD 301F is the preferred method because

these musks are poorly water-soluble and volatile. The Closed Bottle test (301D) can yield

false negatives due to oxygen limitations.

Why OECD 301F?
High Inoculum: Allows a robust bacterial population to tackle hydrophobic substrates.
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Closed System: Prevents loss of the volatile musk into the atmosphere (critical for accurate

measurement).

Continuous Monitoring: Measures O₂ consumption via pressure drop, providing a kinetic

curve.

Step-by-Step Workflow
Inoculum Preparation:

Source activated sludge from a municipal wastewater treatment plant (WWTP).

Wash sludge to remove dissolved organic carbon (DOC).

Adjust suspended solids to 30 mg/L in the final mixture.

Test Medium:

Prepare mineral medium (buffer, trace elements) per OECD 301 guidelines.

Sample Application (Critical Step):

Direct Weighing: Weigh ~100 mg of Musk directly onto a piece of inert glass fiber filter or

silica gel carrier.

Reasoning: These musks are oils. Direct addition to water causes floating/clumping,

reducing surface area. Adsorbing onto silica gel maximizes bacterial contact.

Incubation:

Temperature: 22°C ± 1°C.[7]

Darkness: To prevent algal growth or photodegradation.

Stirring: Continuous to ensure oxygen transfer.

Data Calculation:

Calculate ThOD (mg O₂/mg substance) based on molecular formula.
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Biodegradation % = (BOD_sample - BOD_blank) / ThOD × 100.

Visualization: Experimental Workflow
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Figure 2: Optimized OECD 301F workflow for hydrophobic macrocyclic musks, highlighting the

silica adsorption step.

Conclusion & Recommendation
For drug development and formulation scientists, the choice between Ethylene Brassylate and

Ambrettolide should not be hindered by environmental concerns.

Safety: Both are non-persistent and readily biodegradable, posing minimal risk of

bioaccumulation compared to older polycyclic musks (e.g., Galaxolide).[8]

Performance:

Select Ethylene Brassylate if you require the fastest degradation profile and a cost-

effective "transparent" musk carrier.

Select Ambrettolide for its superior fixative properties and distinct floral-musky olfactory

profile, knowing it still fully meets global regulatory standards for biodegradability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/E0344_EU_6N.pdf
https://rsshells.com/wp-content/uploads/2020/09/E-SDS-AMBRETTOLIDE-REACH-COMPLIANT-min.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isoambrettolide_-_Z
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/3025-30-7.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/3025-30-7.pdf
https://www.anoxkaldnes.com/sites/g/files/dvc4056/files/document/2020/09/Biodegradation%20tests.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/105-95-3_1.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/105-95-3_1.pdf
https://www.benchchem.com/product/b3034561#ethylene-brassylate-vs-ambrettolide-biodegradability-comparison
https://www.benchchem.com/product/b3034561#ethylene-brassylate-vs-ambrettolide-biodegradability-comparison
https://www.benchchem.com/product/b3034561#ethylene-brassylate-vs-ambrettolide-biodegradability-comparison
https://www.benchchem.com/product/b3034561#ethylene-brassylate-vs-ambrettolide-biodegradability-comparison
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3034561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

